![molecular formula C24H28N2O6 B442716 N-{8-[(1,3-benzodioxol-5-ylcarbonyl)amino]octyl}-1,3-benzodioxole-5-carboxamide](/img/structure/B442716.png)
N-{8-[(1,3-benzodioxol-5-ylcarbonyl)amino]octyl}-1,3-benzodioxole-5-carboxamide
Cat. No. B442716
M. Wt: 440.5g/mol
InChI Key: JRKFDSKUFMEPQX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04009208
Procedure details
m.p. 179°-180° C., 21.6 g., was prepared as in Example 1 using 3,4-methylenedioxybenzoyl chloride (from 30 g. of 3,4-methylenedioxybenzoic acid as in Example 6) in 100 ml. of ethylene dichloride, 11.5 g. of 1,8-octanediamine, 200 ml. of 10% aqueous potassium hydroxide solution, 500 ml. of ethylene dichloride and recrystallization from ethanol.
Identifiers
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REACTION_CXSMILES
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[CH2:1]1[O:12][C:11]2[CH:10]=[CH:9][C:5]([C:6](Cl)=[O:7])=[CH:4][C:3]=2[O:2]1.[CH2:13]([NH2:22])[CH2:14][CH2:15][CH2:16][CH2:17][CH2:18][CH2:19][CH2:20][NH2:21].[OH-:23].[K+]>C(Cl)CCl>[CH2:1]1[O:12][C:11]2[CH:10]=[CH:9][C:5]([C:6]([NH:21][CH2:20][CH2:19][CH2:18][CH2:17][CH2:16][CH2:15][CH2:14][CH2:13][NH:22][C:6](=[O:7])[C:5]3[CH:9]=[CH:10][C:11]4[O:23][CH2:1][O:2][C:3]=4[CH:4]=3)=[O:7])=[CH:4][C:3]=2[O:2]1 |f:2.3|
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Inputs
Step One
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Name
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Quantity
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30 g
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Type
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reactant
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Smiles
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C1OC=2C=C(C(=O)Cl)C=CC2O1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(CCCCCCCN)N
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[OH-].[K+]
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(CCl)Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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of ethylene dichloride and recrystallization from ethanol
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Outcomes
Product
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Name
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Type
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Smiles
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C1OC=2C=C(C(=O)NCCCCCCCCNC(C3=CC4=C(C=C3)OCO4)=O)C=CC2O1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
